Cas no 1533219-57-6 (4-chloro-3-ethylphenyl chloroformate)

• Product Name: 4-chloro-3-ethylphenyl chloroformate
• CAS No: 1533219-57-6
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• MDL: MFCD24141195
• CID: 5244616
• PubChem ID: 81646998
• Update Time: 2026-03-08

4-chloro-3-ethylphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-ethylphenyl chloroformate
• 4-chloro-3-ethylphenylchloroformate
• Carbonochloridic acid, 4-chloro-3-ethylphenyl ester

• MDL： MFCD24141195
• Inchi： 1S/C9H8Cl2O2/c1-2-6-5-7(13-9(11)12)3-4-8(6)10/h3-5H,2H2,1H3
• InChI Key： IYXQGCQKSNCFKY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC)OC(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 4-chloro-3-ethylphenyl chloroformate

Professional Introduction to 4-chloro-3-ethylphenyl chloroformate (CAS No. 1533219-57-6)

4-chloro-3-ethylphenyl chloroformate (CAS No. 1533219-57-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the synthesis of various pharmacologically active molecules. Its molecular structure, featuring both chloroformate and ethylphenyl groups, makes it a versatile intermediate in the development of novel therapeutic agents.

The significance of 4-chloro-3-ethylphenyl chloroformate lies in its utility as a building block in medicinal chemistry. The presence of the chloroformate functional group allows for facile introduction of carboxylic acid derivatives, which are essential in the synthesis of peptidomimetics and other bioactive compounds. Recent advancements in drug discovery have highlighted the importance of such intermediates in developing targeted therapies for various diseases.

In the realm of academic research, 4-chloro-3-ethylphenyl chloroformate has been employed in the synthesis of novel inhibitors targeting specific enzymatic pathways. For instance, studies have demonstrated its effectiveness in generating potent inhibitors of kinases, which are key players in cancer biology. The ability to modify the phenyl ring with an ethyl substituent provides a tunable platform for optimizing binding affinity and selectivity, making this compound invaluable for structure-activity relationship (SAR) studies.

The compound's reactivity also makes it a valuable tool in organic synthesis. Researchers have leveraged its properties to develop novel synthetic routes for complex molecules, including those with therapeutic potential. The chloroformate group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at specific positions within the molecule. This flexibility is particularly useful in constructing heterocyclic scaffolds, which are prevalent in many modern drugs.

Recent publications have showcased the application of 4-chloro-3-ethylphenyl chloroformate in the development of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, and their inhibition is often a key strategy in treating diseases such as HIV and cancer. The compound's ability to serve as a precursor for carboxylic acid derivatives has enabled the synthesis of highly potent and selective protease inhibitors, contributing to significant advancements in drug design.

The pharmaceutical industry has also recognized the potential of 4-chloro-3-ethylphenyl chloroformate as a key intermediate in large-scale synthesis. Its stability under various reaction conditions makes it suitable for industrial applications, where consistency and yield are paramount. Companies specializing in fine chemicals have integrated this compound into their portfolios to meet the growing demand for high-quality intermediates used in drug manufacturing.

In conclusion, 4-chloro-3-ethylphenyl chloroformate (CAS No. 1533219-57-6) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new therapeutic targets and strategies, the importance of such versatile intermediates is likely to grow further, solidifying their place as cornerstone compounds in modern drug discovery.